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molecular formula C5H4BrNOS B1338063 4-Bromothiophene-2-carboxamide CAS No. 83933-17-9

4-Bromothiophene-2-carboxamide

Cat. No. B1338063
CAS RN: 83933-17-9
M. Wt: 206.06 g/mol
InChI Key: WPIFYCRDSOUHLT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07893058B2

Procedure details

In the same way as described for Compound 179, step 2, using 4 bromo-thiophene-2-carboxylic acid (2.0 g, 9.66 mmol), 1-ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride (2.04 g, 10.63 mmol), 1-hydroxybenzotriazole hydrate (1.44 g, 10.63 mmol) and aq. NH3 (1 ml, 17.3 mmol) in DMF (20 ml). Water is added to the reaction mixture and the resultant precipitate is collected by filtration and washed with 1M NaOH, H2O and petrol. The title compound is isolated as a white solid (1.56 g, 78%).
[Compound]
Name
Compound 179
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
bromo-thiophene-2-carboxylic acid
Quantity
2 g
Type
reactant
Reaction Step Two
Name
1-ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride
Quantity
2.04 g
Type
reactant
Reaction Step Three
Name
1-hydroxybenzotriazole hydrate
Quantity
1.44 g
Type
reactant
Reaction Step Four
Name
NH3
Quantity
1 mL
Type
reactant
Reaction Step Five
Name
DMF
Quantity
20 mL
Type
solvent
Reaction Step Six
Name
Water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Seven
Name
title compound
[Compound]
Name
solid
Yield
78%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1C=C[S:4][C:3]=1C(O)=O.Cl.C(N=C=N[CH2:16][CH2:17][CH2:18][N:19](C)C)C.O.[OH:23]N1C2C=CC=CC=2N=N1.N>CN(C=O)C.O>[Br:1][C:2]1[CH:16]=[C:17]([C:18]([NH2:19])=[O:23])[S:4][CH:3]=1 |f:1.2,3.4|

Inputs

Step One
[Compound]
Name
Compound 179
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
bromo-thiophene-2-carboxylic acid
Quantity
2 g
Type
reactant
Smiles
BrC1=C(SC=C1)C(=O)O
Step Three
Name
1-ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride
Quantity
2.04 g
Type
reactant
Smiles
Cl.C(C)N=C=NCCCN(C)C
Step Four
Name
1-hydroxybenzotriazole hydrate
Quantity
1.44 g
Type
reactant
Smiles
O.ON1N=NC2=C1C=CC=C2
Step Five
Name
NH3
Quantity
1 mL
Type
reactant
Smiles
N
Step Six
Name
DMF
Quantity
20 mL
Type
solvent
Smiles
CN(C)C=O
Step Seven
Name
Water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
the resultant precipitate is collected by filtration
WASH
Type
WASH
Details
washed with 1M NaOH, H2O and petrol

Outcomes

Product
Name
title compound
Type
product
Smiles
BrC=1C=C(SC1)C(=O)N
[Compound]
Name
solid
Type
product
Smiles
Measurements
Type Value Analysis
AMOUNT: MASS 1.56 g
YIELD: PERCENTYIELD 78%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.